Cas no 1215901-36-2 (4-(2-(1H-Pyrazol-1-yl)ethoxy)benzaldehyde)

• Product Name: 4-(2-(1H-Pyrazol-1-yl)ethoxy)benzaldehyde
• CAS No: 1215901-36-2
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 5710253
• PubChem ID: 61491546
• Update Time: 2026-03-11

4-(2-(1H-Pyrazol-1-yl)ethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• CS-0442578
• 4-(2-(1H-Pyrazol-1-yl)ethoxy)benzaldehyde
• 4-(2-Pyrazol-1-yl-ethoxy)-benzaldehyde
• 1215901-36-2
• AKOS010752668

• Inchi： 1S/C12H12N2O2/c15-10-11-2-4-12(5-3-11)16-9-8-14-7-1-6-13-14/h1-7,10H,8-9H2
• InChI Key： PSOXLAXCJQQCHR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)CCN1C=CC=N1

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.1Ų

Additional information on 4-(2-(1H-Pyrazol-1-yl)ethoxy)benzaldehyde

Recent Advances in the Study of 4-(2-(1H-Pyrazol-1-yl)ethoxy)benzaldehyde (CAS: 1215901-36-2) in Chemical Biology and Pharmaceutical Research

The compound 4-(2-(1H-Pyrazol-1-yl)ethoxy)benzaldehyde (CAS: 1215901-36-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole-linked ethoxybenzaldehyde structure, has shown promising potential in various therapeutic applications, including kinase inhibition and anti-inflammatory activity. Recent studies have focused on its synthesis, biological evaluation, and mechanistic insights, positioning it as a valuable scaffold for drug discovery.

One of the key areas of investigation has been the role of 4-(2-(1H-Pyrazol-1-yl)ethoxy)benzaldehyde in modulating kinase activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of JAK2 kinases, which are implicated in inflammatory and proliferative diseases. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, achieving a 50% inhibitory concentration (IC50) in the nanomolar range. These findings highlight its potential as a lead compound for developing novel JAK2-targeted therapies.

In addition to its kinase inhibitory properties, recent research has explored the anti-inflammatory effects of 4-(2-(1H-Pyrazol-1-yl)ethoxy)benzaldehyde. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported its ability to suppress pro-inflammatory cytokines such as TNF-α and IL-6 in murine models. The compound's mechanism of action was linked to the inhibition of NF-κB signaling pathways, suggesting its utility in treating chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 4-(2-(1H-Pyrazol-1-yl)ethoxy)benzaldehyde has also been a focus of recent work. A 2024 paper in Organic Process Research & Development detailed a scalable, high-yield synthesis route using palladium-catalyzed coupling reactions. This advancement addresses previous challenges in large-scale production, making the compound more viable for industrial applications. The optimized protocol achieved an overall yield of 78%, with minimal purification steps, underscoring its practicality for further development.

Looking ahead, the versatility of 4-(2-(1H-Pyrazol-1-yl)ethoxy)benzaldehyde as a chemical building block is being explored in drug conjugation strategies. Researchers are investigating its use in antibody-drug conjugates (ADCs) and PROTACs (proteolysis-targeting chimeras), leveraging its aldehyde functionality for site-specific bioconjugation. Early results indicate its potential to enhance the stability and efficacy of these advanced therapeutic modalities.

In conclusion, 4-(2-(1H-Pyrazol-1-yl)ethoxy)benzaldehyde (CAS: 1215901-36-2) represents a multifaceted tool in modern drug discovery. Its dual role as a kinase inhibitor and anti-inflammatory agent, combined with improved synthetic routes, positions it as a promising candidate for further preclinical and clinical evaluation. Future research should focus on elucidating its pharmacokinetic properties and expanding its therapeutic applications.